Cas no 21957-58-4 (N-Tosyl-L-alanine)

• Product Name: N-Tosyl-L-alanine
• CAS No: 21957-58-4
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• MDL: MFCD02259513
• CID: 239163
• PubChem ID: 737622
• Update Time: 2025-04-19

N-Tosyl-L-alanine Chemical and Physical Properties

Names and Identifiers

• N-Tosyl-L-alanine
• (S)-2-(4-Methylphenylsulfonamido)propanoic acid
• (2S)-2-[(4-methylphenyl)sulfonylamino]propanoic acid
• L-Alanine,N-[(4-methylphenyl)sulfonyl]-
• (S)-2-(toluene-4-sulfonamido)propionic acid
• L-N-tosylalanine
• N-(toluene-4-sulfonyl)-L-alanine
• N-[(4-Methylphenyl)sulfonyl]-L-alanine
• N-p-toluenesulfonyl-(S)-alanine
• p-tosyl-L-alanine
• DS-5782
• LQXKHFZRJYXXFA-QMMMGPOBSA-N
• 21957-58-4
• T-3980
• FD21059
• Tos-Ala-OH, AldrichCPR
• J-506067
• A878851
• N-(p-Toluenesulfonyl)-alanine
• CS-0153040
• AKOS010366093
• (S)-2-(4-Methylphenylsulfonamido)propanoicacid
• AMY361
• N-tosyl l-alanine
• N-tosyl-(S)-alanine
• MFCD02259513
• SCHEMBL698908
• Alanine, N-[(4-methylphenyl)sulfonyl]-
• N-(toluene-4-sulphonyl)-L-alanine
• DTXSID10353271
• Ts-L-Ala

• MDL： MFCD02259513
• Inchi： 1S/C10H13NO4S/c1-7-3-5-9(6-4-7)16(14,15)11-8(2)10(12)13/h3-6,8,11H,1-2H3,(H,12,13)/t8-/m0/s1
• InChI Key： LQXKHFZRJYXXFA-QMMMGPOBSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N[C@H](C(=O)O)C)(=O)=O

Computed Properties

• Exact Mass: 243.05700
• Monoisotopic Mass: 243.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Density: 1.319
• Melting Point: 138-139 ºC
• PSA: 91.85000
• LogP: 2.21810

N-Tosyl-L-alanine Security Information

• Hazard Statement： H302-H315-H319-H335

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds